Cas no 1375188-44-5 (6-chloro-N-(3-hydroxyphenyl)-N-(2-methylpropyl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(3-hydroxyphenyl)-N-(2-methylpropyl)pyridine-3-sulfonamide
• CAS No: 1375188-44-5
• MF: C₁₅H₁₇ClN₂O₃S
• MW: 340.825081586838
• CID: 6444815
• PubChem ID: 72040941
• Update Time: 2025-06-08

6-chloro-N-(3-hydroxyphenyl)-N-(2-methylpropyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26594200
• 1375188-44-5
• Z1250618014
• AKOS033192105
• 6-chloro-N-(3-hydroxyphenyl)-N-(2-methylpropyl)pyridine-3-sulfonamide

• Inchi： 1S/C15H17ClN2O3S/c1-11(2)10-18(12-4-3-5-13(19)8-12)22(20,21)14-6-7-15(16)17-9-14/h3-9,11,19H,10H2,1-2H3
• InChI Key： NOPRAASNNBRIBY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N(C1C=CC=C(C=1)O)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 340.0648413g/mol
• Monoisotopic Mass: 340.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.9Ų

Additional information on 6-chloro-N-(3-hydroxyphenyl)-N-(2-methylpropyl)pyridine-3-sulfonamide

Introduction to 6-chloro-N-(3-hydroxyphenyl)-N-(2-methylpropyl)pyridine-3-sulfonamide (CAS No. 1375188-44-5)

6-chloro-N-(3-hydroxyphenyl)-N-(2-methylpropyl)pyridine-3-sulfonamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1375188-44-5, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a chloro substituent, a hydroxyphenyl group, and a methylpropyl side chain, contribute to its versatile reactivity and potential applications in medicinal chemistry.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically active agents. The presence of a sulfonamide functional group at the 3-position of the pyridine ring enhances its solubility and binding affinity to biological targets. This makes it an attractive candidate for further derivatization and optimization in drug discovery programs.

In recent years, there has been growing interest in developing novel sulfonamide-based compounds due to their demonstrated efficacy in modulating various biological pathways. The 6-chloro-N-(3-hydroxyphenyl)-N-(2-methylpropyl)pyridine-3-sulfonamide has been explored in several preclinical studies as a potential lead compound for treating inflammatory and infectious diseases. Its ability to interact with specific enzymes and receptors has been highlighted in multiple research publications.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The chloro substituent, for instance, can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Similarly, the hydroxyphenyl group can participate in hydrogen bonding interactions, which are crucial for achieving high affinity binding to biological targets. These features make it an invaluable tool for medicinal chemists seeking to design new drugs.

The synthesis of 6-chloro-N-(3-hydroxyphenyl)-N-(2-methylpropyl)pyridine-3-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including transition metal-catalyzed reactions and enzymatic transformations. These techniques not only improve efficiency but also minimize unwanted byproducts.

The compound's pharmacological profile has been extensively studied in vitro and in vivo. Initial findings suggest that it exhibits promising activity against certain pathogens and inflammatory conditions. The interaction between the sulfonamide moiety and biological targets has been elucidated through X-ray crystallography and other structural biology techniques, providing valuable insights into its mechanism of action.

In conclusion, 6-chloro-N-(3-hydroxyphenyl)-N-(2-methylpropyl)pyridine-3-sulfonamide (CAS No. 1375188-44-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery of new therapeutic agents.